Cas no 2138092-48-3 (N,1-diethyl-1H-1,2,3-triazole-5-sulfonamide)

• Product Name: N,1-diethyl-1H-1,2,3-triazole-5-sulfonamide
• CAS No: 2138092-48-3
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5601175
• PubChem ID: 165500812
• Update Time: 2023-08-23

N,1-diethyl-1H-1,2,3-triazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,1-diethyl-1H-1,2,3-triazole-5-sulfonamide
• EN300-1178980
• 2138092-48-3

• Inchi： 1S/C6H12N4O2S/c1-3-8-13(11,12)6-5-7-9-10(6)4-2/h5,8H,3-4H2,1-2H3
• InChI Key： CPKMBZBDOSZKDT-UHFFFAOYSA-N
• SMILES： S(C1=CN=NN1CC)(NCC)(=O)=O

Computed Properties

• Exact Mass: 204.06809681g/mol
• Monoisotopic Mass: 204.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 85.3Ų